Cas no 138569-16-1 (Benzoyl chloride, 3-nitro-4-(2-thiazolyl)-)

• Product Name: Benzoyl chloride, 3-nitro-4-(2-thiazolyl)-
• CAS No: 138569-16-1
• MF: C₁₀H₅ClN₂O₃S
• MW: 268.67629981041
• CID: 1254235
• Update Time: 2024-08-04

Benzoyl chloride, 3-nitro-4-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-nitro-4-(2-thiazolyl)-

• Inchi： 1S/C10H5ClN2O3S/c11-9(14)6-1-2-7(8(5-6)13(15)16)10-12-3-4-17-10/h1-5H
• InChI Key： FIZHJXRUTIZBGT-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(C2=NC=CS2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 242.0579

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 434.9±55.0 °C(Predicted)
• PSA: 52.6
• pka: 1.09±0.10(Predicted)